Cas no 1357626-67-5 (Cyclopentane, (2,2-dichloroethyl)-)

• Product Name: Cyclopentane, (2,2-dichloroethyl)-
• CAS No: 1357626-67-5
• MF: C₇H₁₂Cl₂
• MW: 167.076180458069
• MDL: MFCD29066288
• CID: 5208578
• PubChem ID: 118254989
• Update Time: 2026-03-06

Cyclopentane, (2,2-dichloroethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, (2,2-dichloroethyl)-

• MDL： MFCD29066288
• Inchi： 1S/C7H12Cl2/c8-7(9)5-6-3-1-2-4-6/h6-7H,1-5H2
• InChI Key： CSNUBZFHHXSACU-UHFFFAOYSA-N
• SMILES： C1(CC(Cl)Cl)CCCC1

Computed Properties

• Exact Mass: 166.0316058g/mol
• Monoisotopic Mass: 166.0316058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 75
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on Cyclopentane, (2,2-dichloroethyl)-

Comprehensive Analysis of Cyclopentane, (2,2-dichloroethyl)- (CAS No. 1357626-67-5)

Cyclopentane, (2,2-dichloroethyl)- (CAS No. 1357626-67-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This chlorinated derivative of cyclopentane features a 2,2-dichloroethyl substituent, which imparts distinct reactivity and functionality. Researchers and industry professionals are increasingly exploring its use in advanced material synthesis, pharmaceutical intermediates, and specialty chemicals.

The molecular structure of Cyclopentane, (2,2-dichloroethyl)- combines the stability of a five-membered ring with the electrophilic character of dichloro-substituted carbon centers. This combination makes it particularly valuable for nucleophilic substitution reactions and cross-coupling processes in organic synthesis. Recent studies highlight its potential as a building block for bioactive molecules, with particular interest in its application toward sustainable chemistry initiatives.

One of the most frequently searched questions about this compound relates to its synthetic routes and industrial-scale production. Current methodologies often involve the halogenation of cyclopentane derivatives or ring-closing strategies using dichloroethyl precursors. Environmental considerations have also driven research into green chemistry approaches for its synthesis, aligning with global trends toward eco-friendly manufacturing.

In material science, Cyclopentane, (2,2-dichloroethyl)- has shown promise as a precursor for high-performance polymers and functional coatings. Its ability to introduce both aliphatic and halogenated moieties into polymer backbones makes it attractive for developing materials with tailored thermal stability and chemical resistance. These properties are particularly relevant to industries seeking alternatives to traditional petrochemical-derived materials.

From an analytical perspective, characterization of this compound typically involves GC-MS, NMR spectroscopy, and HPLC techniques. Researchers emphasize the importance of purity assessment, as even trace impurities can significantly impact downstream applications. Recent advancements in analytical instrumentation have improved the detection and quantification of this compound in complex matrices.

The safety profile of Cyclopentane, (2,2-dichloroethyl)- remains an area of active investigation. While not classified as hazardous under standard protocols, proper handling procedures and storage conditions are essential to maintain stability. Many users search for information about its degradation pathways and environmental fate, reflecting growing concerns about chemical sustainability.

Looking forward, the potential applications of Cyclopentane, (2,2-dichloroethyl)- continue to expand. Emerging research explores its role in energy storage systems and electronic materials, capitalizing on its unique electronic properties. As synthetic methodologies advance and regulatory landscapes evolve, this compound is poised to play an increasingly important role in specialty chemical development across multiple industries.